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Compound of Interest

Compound Name: 2,3,5-Tribromo-4-methylthiophene

Cat. No.: B150425

This document provides a comprehensive technical overview of the physical characteristics,
synthesis, and applications of 2,3,5-Tribromo-4-methylthiophene. It is intended for
researchers, scientists, and professionals in the fields of organic chemistry, materials science,
and drug development who utilize halogenated heterocyclic compounds as synthetic building
blocks.

Core Physical and Chemical Properties

2,3,5-Tribromo-4-methylthiophene is a polysubstituted aromatic heterocycle widely employed
as an intermediate in organic synthesis.[1] Its high degree of bromination makes it a versatile
precursor for cross-coupling reactions and the development of functionalized polymers.[1] The
physical and chemical properties are summarized below.
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Property

Value

CAS Number

67869-13-0[2]

Molecular Formula

CsHsBrsS[2]

Molecular Weight 334.85 g/mol [2]
White or colorless to yellow to orange powder,
Appearance _
lump, or clear liquid[3]
Melting Point 31 °CJ3]
Boiling Point 283.0 £ 35.0 °C (Predicted)[3]
Density 2.329 £ 0.06 g/cm3 (Predicted)[3]
- Soluble in common organic solvents such as
Solubility

benzene, methanol, and dichloromethane.[3]

Storage Conditions

Store at 2-8°C in a dark place under an inert

atmosphere.[3] Heat and light sensitive.

Experimental Protocols

While specific, peer-reviewed synthetic procedures for 2,3,5-Tribromo-4-methylthiophene are

not extensively detailed in readily available literature, its preparation logically follows

established methods for the electrophilic bromination of thiophene derivatives. The following

represents a generalized, plausible experimental approach.

2.1. General Synthetic Approach: Electrophilic Bromination of 4-Methylthiophene

The synthesis of 2,3,5-Tribromo-4-methylthiophene is achieved by the direct bromination of

4-methylthiophene. The thiophene ring is highly activated towards electrophilic aromatic

substitution, and controlling the stoichiometry of the brominating agent is key to achieving the

desired tribrominated product.

Materials and Equipment:

o Reactant: 4-Methylthiophene
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» Brominating Agent: Elemental Bromine (Br2) or N-Bromosuccinimide (NBS)
e Solvent: Inert solvent such as chloroform, carbon tetrachloride, or glacial acetic acid

o Apparatus: Three-neck round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a reflux condenser connected to a gas trap (to handle HBr byproduct).

o Workup Reagents: Aqueous solution of a reducing agent (e.g., sodium thiosulfate or sodium
bisulfite) to quench excess bromine, sodium bicarbonate solution for neutralization, organic
solvent for extraction (e.g., dichloromethane or diethyl ether), and a drying agent (e.g.,
anhydrous magnesium sulfate or sodium sulfate).

Procedure:

o Setup: The 4-methylthiophene is dissolved in the chosen inert solvent within the reaction
flask, which is cooled in an ice bath to manage the exothermic nature of the reaction.

» Bromine Addition: The brominating agent (at least 3 molar equivalents) is dissolved in a
portion of the solvent and added dropwise to the stirred solution of 4-methylthiophene over
an extended period. Maintaining a low temperature is crucial to control the reaction rate and
minimize side-product formation.

o Reaction: After the addition is complete, the reaction mixture may be allowed to warm to
room temperature and stirred for several hours to ensure completion. Progress can be
monitored using techniques like GC-MS.

e Quenching and Workup: The reaction mixture is cooled again, and an aqueous solution of
sodium thiosulfate is added slowly to neutralize any unreacted bromine. The mixture is then
washed with a sodium bicarbonate solution and water.

o Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted
with additional organic solvent. The combined organic extracts are dried over an anhydrous
drying agent.

« Purification: The solvent is removed under reduced pressure. The crude product can be
purified by methods suitable for brominated thiophenes, such as vacuum distillation,
recrystallization, or flash column chromatography on silica gel.[4][5]
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Safety Precautions:

e Bromine is highly corrosive, toxic, and volatile. All manipulations must be performed in a
well-ventilated chemical fume hood.

o Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves, is mandatory.

e The reaction is exothermic and generates hydrogen bromide gas, which is corrosive and
must be neutralized in a gas trap.

Visualized Workflows and Relationships

The following diagrams illustrate the generalized experimental workflow for the synthesis of
2,3,5-Tribromo-4-methylthiophene and its role as a key intermediate in chemical synthesis.
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Caption: Generalized workflow for the synthesis of 2,3,5-Tribromo-4-methylthiophene.
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Caption: Logical relationships of 2,3,5-Tribromo-4-methylthiophene in advanced synthesis.

Applications in Research and Development

2,3,5-Tribromo-4-methylthiophene is not typically an end-product but rather a crucial building
block for creating more complex molecular architectures.

» Organic Synthesis: It serves as a key intermediate for synthesizing a variety of substituted
thiophenes. The bromine atoms are excellent leaving groups for metal-catalyzed cross-
coupling reactions, allowing for the introduction of diverse functional groups at specific
positions on the thiophene ring.[1]

o Materials Science: Due to its thiophene core, this compound is a precursor for the synthesis
of organic electronic materials, including conductive polymers and organic semiconductors.
[1][3] The ability to functionalize the molecule via its bromine atoms allows for the fine-tuning
of electronic properties, solubility, and morphology of the resulting materials.

o Pharmaceutical and Biological Research: Thiophene-containing molecules are known to
possess a wide range of biological activities.[6] 2,3,5-Tribromo-4-methylthiophene can be
used as a scaffold in medicinal chemistry to design and synthesize novel compounds for
evaluation as potential therapeutic agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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